- C-H Cyanation of 6-Ring N-Containing HeteroaromaticsChemistry - A European Journal, 2017, 23(59), 14733-14737,
Cas no 68325-15-5 (3-chloropyridine-4-carbonitrile)

68325-15-5 structure
Product Name:3-chloropyridine-4-carbonitrile
CAS No:68325-15-5
Molecular Formula:C6H3ClN2
Molecular Weight:138.5544
MDL:MFCD05663706
CID:58757
PubChem ID:10678306
3-chloropyridine-4-carbonitrile Properties
Names and Identifiers
-
- 3-Chloro-4-cyanopyridine
- 3-Chloropyridine-4-carbonitrile
- 3-chloro-5-cyanopyridine
- 3-Chloroisonicotinonitrile
- 3-Chloro-4-pyridinecarbonitrile
- 4-PYRIDINECARBONITRILE, 3-CHLORO-
- PubChem15941
- 3-Chloro-isonicotinonitrile
- KSC352O9N
- EBD2606
- 3-chloro-4-pyridine carbonitrile
- JLLJPPBGJVCFGG-UHFFFAOYSA-N
- STL555642
- SBB054381
- BBL101845
- AB21895
- RP20490
- RP20487
- TRA0100434
- RP01178
- CS-
- 2,3-Butanediol,1,4-dimercapto-, (2R,3S)-rel-
- Z1201623149
- 4-Pyridinecarbonitrile,3-chloro-
- AKOS005199115
- BCP34252
- SY007546
- J-512222
- SCHEMBL190868
- A9107
- PS-4536
- MFCD05663706
- DTXSID40443311
- GEO-03482
- AC-1913
- FT-0647768
- C2998
- 68325-15-5
- EN300-100844
- AM804228
- CS-W003228
- 3-Chloro-4-cyanopyridine,98%
- DB-015996
-
- MDL: MFCD05663706
- InChIKey: JLLJPPBGJVCFGG-UHFFFAOYSA-N
- Inchi: 1S/C6H3ClN2/c7-6-4-9-2-1-5(6)3-8/h1-2,4H
- SMILES: ClC1C([H])=NC([H])=C([H])C=1C#N
Computed Properties
- Exact Mass: 137.998476g/mol
- Surface Charge: 0
- XLogP3: 1.1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 137.998476g/mol
- Monoisotopic Mass: 137.998476g/mol
- Topological Polar Surface Area: 36.7Ų
- Heavy Atom Count: 9
- Complexity: 137
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- LogP: 1.60668
- PSA: 36.68000
- Refractive Index: 1.566
- Boiling Point: 233.3℃ at 760 mmHg
- Melting Point: 72.0 to 76.0 deg-C
- Flash Point: 94.899℃
- Color/Form: Solid
- Solubility: Not determined.
- Density: 1.331
3-chloropyridine-4-carbonitrile Security Information
-
Symbol:
- Safety Term:6.1
- Safety Instruction: 26-36/37
- Packing Group:III
- Packing Group:III
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:UN3439
- Hazard Statement: H311,H302,H332,H315,H319,H335
-
Warning Statement:
P280H,P305
P351
P338,P309,P310 - Prompt:dangerous
- Storage Condition:Store at room temperature
- PackingGroup:III
- Risk Phrases: 20/21/22-36/37/38
- Signal Word:Danger
- HazardClass:6.1
3-chloropyridine-4-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-chloropyridine-4-carbonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003JOJ-100mg |
3-Chloro-4-cyanopyridine |
68325-15-5 | 98% | 100mg |
$4.00 | 2025-02-20 | |
A2B Chem LLC | AB64675-100mg |
3-Chloro-4-cyanopyridine |
68325-15-5 | 98% | 100mg |
$4.00 | 2024-04-19 | |
Ambeed | A600629-100mg |
3-Chloro-4-cyanopyridine |
68325-15-5 | 98% | 100mg |
$5.0 | 2024-08-02 | |
Apollo Scientific | OR2798-250mg |
3-Chloroisonicotinonitrile |
68325-15-5 | 250mg |
£10.00 | 2023-09-01 | ||
AstaTech | 31020-5/G |
3-CHLORO-4-CYANOPYRIDINE |
68325-15-5 | 97% | 5g |
$100 | 2023-09-18 | |
Enamine | EN300-100844-0.05g |
3-chloropyridine-4-carbonitrile |
68325-15-5 | 95% | 0.05g |
$19.0 | 2023-10-28 | |
Frontier Specialty Chemicals | Y15201-1 g |
3-Chloro-4-cyanopyridine |
68325-15-5 | 1g |
$ 16.00 | 2022-11-04 | ||
Matrix Scientific | 072138-1g |
3-Chloro-4-cyanopyridine, 95+% |
68325-15-5 | 95+% | 1g |
$32.00 | 2023-09-08 | |
TRC | C365100-100mg |
3-Chloro-4-cyanopyridine |
68325-15-5 | 100mg |
$ 133.00 | 2023-09-08 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS8010-10G |
3-chloropyridine-4-carbonitrile |
68325-15-5 | 97% | 10g |
¥ 204.00 | 2023-04-07 |
3-chloropyridine-4-carbonitrile Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Chloroform ; rt; 1 h, rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt
Reference
3-chloropyridine-4-carbonitrile Raw materials
3-chloropyridine-4-carbonitrile Preparation Products
3-chloropyridine-4-carbonitrile Suppliers
Shanghai Acmec Biochemical Co.,Ltd
(CAS:68325-15-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:68325-15-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
(CAS:68325-15-5)
MR./MRS.:MO HANG QI
Phone:17002132182
Email:3146474380@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:68325-15-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-chloropyridine-4-carbonitrile Related Literature
-
Qiao-Lin Wang,Huawen Huang,Guojiang Mao,Guo-Jun Deng Org. Chem. Front. 2023 10 890
68325-15-5 (3-chloropyridine-4-carbonitrile) Related Products
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- 582293-71-8([1,1'-Biphenyl]-4,4'-dicarbonitrile, 3-chloro-)
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- 146040-04-2(Benzonitrile, 4-(4-pyridinylmethyl)-)
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